Cas no 1010-50-0 (Benzo[b]thiophene, 2,3,4,7-tetramethyl-)

• Product name: Benzo[b]thiophene, 2,3,4,7-tetramethyl-
• CAS No: 1010-50-0
• MF: C₁₂H₁₄S
• MW: 190.304562091827
• CID: 1127559
• PubChem ID: 11735651

Benzo[b]thiophene, 2,3,4,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,3,4,7-tetramethyl-
• 2,3,4,7-tetramethyl-1-benzothiophene
• SCHEMBL22319775
• 1010-50-0
• 2,3,4,7-Tetramethylbenzo[b]thiophene
• DTXSID30471305

• Inchi： InChI=1S/C12H14S/c1-7-5-6-8(2)12-11(7)9(3)10(4)13-12/h5-6H,1-4H3
• InChI Key： ZMAWYWXCNZDPRJ-UHFFFAOYSA-N
• SMILES： Cc1sc2c(C)ccc(C)c2c1C

Computed Properties

• Exact Mass: 190.08172
• Monoisotopic Mass: 190.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0
• LogP: 4.13490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes